Cas no 1961206-09-6 (N-[2-Oxo-5-(trifluoromethyl)-1H-pyridin-3-yl]acetamide)

N-[2-Oxo-5-(trifluoromethyl)-1H-pyridin-3-yl]acetamide structure
1961206-09-6 structure
Product Name:N-[2-Oxo-5-(trifluoromethyl)-1H-pyridin-3-yl]acetamide
CAS No:1961206-09-6
MF:C8H7F3N2O2
MW:220.148592233658
CID:4730526
PubChem ID:47137243
Update Time:2024-11-07

N-[2-Oxo-5-(trifluoromethyl)-1H-pyridin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[1,2-Dihydro-2-oxo-5-(trifluoromethyl)-3-pyridinyl]acetamide
    • N-[2-Oxo-5-(trifluoromethyl)-1H-pyridin-3-yl]acetamide
    • N-(2-Oxo-5-(trifluoromethyl)-1,2-dihydropyridin-3-yl)acetamide
    • 3-ACETYLAMINO-2-HYDROXY-5-(TRIFLUOROMETHYL)PYRIDINE
    • F74032
    • DB-418257
    • 3-Acetylamino-2-hydroxy-5-(trifluoromethyl)pyridine, 95%
    • SCHEMBL24007124
    • SEXUKPGDELONHT-UHFFFAOYSA-N
    • SCHEMBL19474952
    • 1961206-09-6
    • Inchi: 1S/C8H7F3N2O2/c1-4(14)13-6-2-5(8(9,10)11)3-12-7(6)15/h2-3H,1H3,(H,12,15)(H,13,14)
    • InChI Key: SEXUKPGDELONHT-UHFFFAOYSA-N
    • SMILES: FC(C1=CNC(C(=C1)NC(C)=O)=O)(F)F

Computed Properties

  • Exact Mass: 220.04596196g/mol
  • Monoisotopic Mass: 220.04596196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2
  • XLogP3: 0

N-[2-Oxo-5-(trifluoromethyl)-1H-pyridin-3-yl]acetamide Pricemore >>

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